Cas no 544694-71-5 (BENZO[B]THIOPHENE-5-CARBONITRILE, 2-(CHLOROMETHYL)-)

• Product Name: BENZO[B]THIOPHENE-5-CARBONITRILE, 2-(CHLOROMETHYL)-
• CAS No: 544694-71-5
• MF: C₁₀H₆ClNS
• MW: 207.679339885712
• CID: 3381100
• PubChem ID: 85839534
• Update Time: 2025-04-21

BENZO[B]THIOPHENE-5-CARBONITRILE, 2-(CHLOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZO[B]THIOPHENE-5-CARBONITRILE, 2-(CHLOROMETHYL)-
• 2-(Chloromethyl)benzo[b]thiophene-5-carbonitrile
• DTXSID701240424
• 544694-71-5

• Inchi： 1S/C10H6ClNS/c11-5-9-4-8-3-7(6-12)1-2-10(8)13-9/h1-4H,5H2
• InChI Key： HKWSRDMXCSWLMZ-UHFFFAOYSA-N
• SMILES： ClCC1=CC2C=C(C#N)C=CC=2S1

Computed Properties

• Exact Mass: 206.9909481Da
• Monoisotopic Mass: 206.9909481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52Ų